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Compound of Interest

Compound Name: 3-Furylacrolein
Cat. No.: B8718213
Get Quote
\ J

Document Control:

e Scope: Laboratory and Industrial Chemical Waste Management

o Target Audience: Researchers, EHS Officers, and Chemical Safety Managers|[1]
o Date Effective: February 2026[2]

Executive Summary

3-Furylacrolein (CAS 623-30-3) presents a dual-hazard profile: it is a corrosive solid capable
of causing severe skin burns (Category 1B) and an organic aldehyde susceptible to exothermic
polymerization or oxidation.[1] Unlike simple organic solvents, its furan moiety increases its
sensitivity to light and air, necessitating specific stabilization protocols prior to disposal.

Immediate Action Required:
e Do NOT dispose of down the drain.

e Do NOT mix with strong oxidizing agents or strong bases.
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e Segregate as "Corrosive, Organic, Toxic."

Part 1: Chemical Identity & Hazard Characterization

Before initiating disposal, you must validate the material against the following profile to ensure
you are handling the correct substance.

sul Identificati

Parameter Specification

Chemical Name 3-(2-Furyl)acrolein; 3-(2-Furanyl)-2-propenal
CAS Number 623-30-3

Molecular Formula C7He0O2

Physical State Solid (Crystalline), often tan or yellow
Melting Point ~51°C (124°F)

Flash Point ~99°C (211°F) - Combustible

- Soluble in ethanol, ether; slightly soluble in
Solubility .
water

Critical Hazard Profile (GHS)

e H314: Causes severe skin burns and eye damage.[3][4]
e H302+H312+H332: Harmful if swallowed, in contact with skin, or inhaled.[3]
e Reactivity: The

-unsaturated aldehyde structure makes it a Michael acceptor. It can polymerize in the
presence of strong bases or mineral acids. The furan ring is susceptible to oxidation.

Part 2: Pre-Disposal Stabilization & Segregation

Scientific Rationale: Direct disposal of reactive aldehydes into bulk waste containers without
segregation can lead to "runaway" reactions in the waste drum.
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Stability Assessment

Before moving the container to waste storage, verify the state of the chemical:

o Check for Polymerization: If the solid appears gummy or has formed a viscous liquid, it may
have partially polymerized. This does not change the disposal route (Incineration) but
requires the container to be vented if active off-gassing is suspected.

o Check for Peroxides: Furan derivatives can form peroxides upon prolonged exposure to
air/light. If crystals are found around the cap, do not open. Contact EHS immediately for
remote opening or explosion-proof handling.[1]

Chemical Incompatibility Matrix

You must segregate 3-Furylacrolein from the following waste streams to prevent fire or toxic
gas evolution:

Incompatible Class Mechanism of Failure Consequence

Strong Oxidizers (e.g., Nitric

) ) Rapid oxidation of furan ring Fire / Explosion
Acid, Peroxides)
Strong Bases (e.g., NaOH, Cannizzaro reaction / Aldol ) )
] Exothermic Heat Generation
KOH) condensation
Amines Schiff base formation Heat Generation

Part 3: Step-by-Step Disposal Protocol

This protocol assumes the generator is a Small Quantity Generator (SQG) or Large Quantity
Generator (LQG) operating under RCRA (USA) or equivalent international standards.[1]

Waste Classification (RCRA)

While 3-Furylacrolein is not explicitly P-listed or U-listed (unlike its analog Acrolein, P0O03), it
must be characterized by its properties:

e Characteristic of Corrosivity: If in agueous solution with pH
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2o0r
12.5 (Code D002).

o Characteristic of Toxicity: Due to oral/dermal toxicity (Code DOO0O - General Toxic, check local
state codes).

e Ignitability: If in a flammable solvent formulation (Code D001).

Packaging and Labelling

Step 1: Container Selection

e Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk.

e Liquid Waste (Solutions): Use an amber glass bottle or HDPE carboy. Note: Amber glass is
preferred to prevent light-induced degradation during storage.[1]

Step 2: Labelling Do not use generic labels like "Aldehyde Waste." Use the following format:
o Primary Constituent: 3-Furylacrolein[1][2][5]

o Hazards: Corrosive, Toxic[1][6]

The Disposal Workflow

The following diagram illustrates the decision logic for disposing of 3-Furylacrolein.
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Start: 3-Furylacrolein Waste
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Label: "Toxic Solid, Corrosive' Label: 'Flammable/Toxic Liquid'
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Final Fate: Chemical Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of 3-Furylacrolein waste.
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Part 4: Emergency Procedures (Spill Response)

In the event of a spill outside of a fume hood:
o Evacuate: The dust/vapor is a severe respiratory irritant.

o PPE: Wear Nitrile gloves (double gloved recommended), safety goggles, and a lab coat. If
dust is present, N95 or P100 respiratory protection is required.

» Neutralization (Small Spills):

o

Do not use water initially (spreads the chemical).

Cover with a non-combustible absorbent (Vermiculite or Sand).

o

[¢]

Scoop into a disposal container.

Clean the surface with a mild soap solution (avoid strong bleach/oxidizers which may react

[¢]

with residues).

Part 5: Final Fate (Incineration)

The only acceptable final disposal method for 3-Furylacrolein is High-Temperature

Incineration.[1]

e Mechanism: The chemical incinerator operates with an afterburner and scrubber. This
ensures the complete destruction of the furan ring and the aldehyde group, converting them
into CO2 and Hz0.

» Prohibition: Never landfill organic aldehydes; they can leach into groundwater and are toxic
to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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